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Cat. No.: B12386675

Get Quote

Introduction

N-α-tert-butoxycarbonyl-2,3-diaminopropionic acid (Boc-Dap) derivatives are crucial

intermediates in peptide synthesis and the development of complex molecular architectures.[1]

Their unique structure, featuring a protected α-amino group and a second amino group

available for functionalization, allows for the creation of branched or cyclic peptides, peptide

analogs, and other specialized molecules.[1] Given their role as critical building blocks,

ensuring the identity, purity, and structural integrity of Boc-Dap intermediates is paramount for

successful downstream applications in drug development and research.

This document provides detailed protocols and application notes for the analytical

characterization of Boc-Dap intermediates, using N-α-Boc-N-β-Fmoc-L-2,3-diaminopropionic

acid (Boc-Dap(Fmoc)-OH) as a representative example. The methodologies described are

broadly applicable to a range of related intermediates. The primary techniques covered include

High-Performance Liquid Chromatography (HPLC) for purity assessment, Liquid

Chromatography-Mass Spectrometry (LC-MS) for identity confirmation, and Nuclear Magnetic

Resonance (NMR) spectroscopy for definitive structural elucidation.
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Accurate characterization begins with understanding the fundamental physicochemical

properties and assessing the purity of the intermediate. Impurities or by-products from the

synthesis can interfere with subsequent reactions, making rigorous purity analysis essential.[1]

Table 1: Physicochemical Properties of Boc-Dap(Fmoc)-OH

Property Value Source

Molecular Formula C₂₃H₂₆N₂O₆ [2]

Molecular Weight 426.46 g/mol [2]

Appearance White solid [2]

Assay (Purity) ≥97.0% to ≥98.0% (HPLC) [2][3]

Solubility
Soluble in organic solvents

(e.g., DMF, DMSO)
General Knowledge

CAS Number 122235-70-5 [2]

High-Performance Liquid Chromatography (HPLC)
for Purity Analysis
Application Note: High-Performance Liquid Chromatography (HPLC) is a cornerstone

technique for evaluating the purity of Boc-Dap intermediates.[1] Reversed-phase HPLC (RP-

HPLC), which separates compounds based on their hydrophobicity, is particularly effective. The

method allows for the quantification of the main compound relative to any impurities, ensuring

that the material meets the stringent quality standards (typically >97%) required for peptide

synthesis.[4][5]

Experimental Protocol: RP-HPLC Purity Assay

Sample Preparation:

Accurately weigh approximately 1 mg of the Boc-Dap(Fmoc)-OH intermediate.

Dissolve the sample in 1 mL of a 1:1 mixture of Acetonitrile:Water to create a 1 mg/mL

stock solution.
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Filter the solution through a 0.22 µm syringe filter before injection.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile (ACN).

Gradient:

0-5 min: 30% B

5-25 min: 30% to 95% B

25-30 min: 95% B

30.1-35 min: 30% B (Re-equilibration)

Flow Rate: 1.0 mL/min.

Detection Wavelength: 214 nm and 254 nm.

Injection Volume: 10 µL.

Column Temperature: 25°C.

Data Analysis:

Integrate the peak areas of all detected components in the chromatogram.

Calculate the purity of the main peak as a percentage of the total integrated area.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

Table 2: Representative HPLC Purity Data for Boc-Dap(Fmoc)-OH
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Parameter Result Specification

Retention Time (Rt) ~18.5 min (Typical) Reportable

Purity @ 214 nm 98.7% ≥97.0%

Major Impurity (Rt ~16.2 min) 0.8% <1.0%

Other Impurities <0.5% <0.5%

Liquid Chromatography-Mass Spectrometry (LC-
MS) for Identity Confirmation
Application Note: LC-MS combines the separation power of HPLC with the mass analysis

capability of mass spectrometry. It is an indispensable tool for confirming the identity of Boc-

Dap intermediates by verifying their molecular weight.[4] Electrospray Ionization (ESI) is a

common technique used, which can generate protonated molecules [M+H]⁺ in positive ion

mode or deprotonated molecules [M-H]⁻ in negative ion mode. Multi-stage mass spectrometry

(MSⁿ) can further provide structural information through controlled fragmentation of the parent

ion.[6]

Experimental Protocol: LC-MS Analysis

Sample Preparation:

Prepare a sample solution at a concentration of approximately 0.1 mg/mL in 1:1

Acetonitrile:Water.

Instrumentation and Conditions:

LC System: Use the same column and mobile phase conditions as described in the HPLC

protocol.

Mass Spectrometer: An ESI-MS system.

Ionization Mode: Positive (ESI+) and Negative (ESI-) modes.

Scan Range: 100 - 1000 m/z.
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Capillary Voltage: 3.5 kV.

Drying Gas Flow: 10 L/min.

Gas Temperature: 300°C.

Data Analysis:

In the mass spectrum corresponding to the main LC peak, identify the mass-to-charge

ratio (m/z) of the parent ion.

Compare the observed m/z with the theoretical value for the expected ion (e.g., [M+H]⁺,

[M+Na]⁺, or [M-H]⁻). The loss of the Boc group is a common fragmentation pattern

observed.[6]

Table 3: Expected and Observed Masses for Boc-Dap(Fmoc)-OH

Ion Adduct Theoretical m/z Observed m/z (Typical)

[M+H]⁺ 427.18 427.2

[M+Na]⁺ 449.16 449.2

[M-H]⁻ 425.17 425.2

[M-Boc+H]⁺ 327.13 327.1

Characterization Workflow Diagram
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Figure 1: Integrated Characterization Workflow
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Caption: Integrated workflow for synthesis and characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
for Structural Elucidation
Application Note: NMR spectroscopy is the most powerful technique for the unambiguous

structural determination of organic molecules, including Boc-Dap intermediates. ¹H NMR

provides information on the number and environment of protons, while ¹³C NMR identifies the

carbon framework.[7][8] Together, they confirm the presence of key functional groups (Boc,

Fmoc, etc.), verify the core amino acid structure, and can be used to detect subtle structural

isomers or impurities.

Experimental Protocol: ¹H and ¹³C NMR

Sample Preparation:

Dissolve 5-10 mg of the Boc-Dap(Fmoc)-OH intermediate in 0.6-0.7 mL of a suitable

deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

Transfer the solution to a 5 mm NMR tube.

Instrumentation and Conditions:

Spectrometer: 400 MHz or higher NMR spectrometer.

Experiments: ¹H (Proton) and ¹³C (Carbon) spectra.

Temperature: 25°C.

Reference: Tetramethylsilane (TMS) at 0.00 ppm or the residual solvent peak.

Data Analysis:

¹H NMR: Analyze chemical shifts (δ), integration values (proton count), and splitting

patterns (multiplicity) to assign protons to the molecular structure.

¹³C NMR: Analyze the chemical shifts of each carbon to confirm the carbon backbone and

the presence of carbonyls and other key carbons.
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Table 4: Representative ¹H and ¹³C NMR Data for Boc-Dap(Fmoc)-OH in DMSO-d₆
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¹H NMR δ (ppm) Multiplicity Integration Assignment

~12.7 br s 1H -COOH

7.90 d 2H Fmoc Ar-H

7.72 d 2H Fmoc Ar-H

7.42 t 2H Fmoc Ar-H

7.33 t 2H Fmoc Ar-H

~7.2 m 1H β-NH

~6.8 d 1H α-NH

4.30 m 2H Fmoc -CH₂

4.22 t 1H Fmoc -CH

~4.0 m 1H α-CH

~3.3 m 2H β-CH₂

1.39 s 9H Boc -(CH₃)₃

¹³C NMR δ (ppm) Assignment

~173 -COOH

~156
Boc & Fmoc

C=O

144.1, 141.2 Fmoc Ar-C (quat)

127.8, 127.2,

125.3, 120.2
Fmoc Ar-C

78.2 Boc C (quat)

65.8 Fmoc -CH₂

~55 α-C

46.8 Fmoc -CH

~45 β-C
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28.2 Boc -CH₃

Mass Spectrometry Fragmentation Pathway

Figure 2: ESI-MS/MS Fragmentation of Boc-Dap(Fmoc)-OH
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Caption: Common fragmentation patterns in positive ion mode MS.

Conclusion
The comprehensive characterization of Boc-Dap intermediates using an orthogonal suite of

analytical techniques—HPLC, LC-MS, and NMR—is critical for ensuring their quality and

suitability for research and drug development.[4] This integrated approach provides robust data

on purity, identity, and structure, mitigating risks in complex multi-step syntheses and enabling

the reliable production of advanced peptide-based molecules. The protocols and data

presented herein serve as a guide for researchers to establish effective quality control

measures for these vital chemical building blocks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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